8-bromo-1-(3-chlorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 8-bromo-1-(3-chlorophenyl)-3-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C22H13BrClN3/c23-15-9-10-20-18(11-15)22-19(13-25-20)21(14-5-2-1-3-6-14)26-27(22)17-8-4-7-16(24)12-17/h1-13H
• InChI Key: MJXWDHDCCIXLJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C3=C4C=C(C=CC4=NC=C32)Br)C5=CC(=CC=C5)Cl
• Molecular Formula: C22H13BrClN3
• Molecular Weight: 434.7 g/mol

Description

Quinoline is a nitrogen-containing heterocyclic compound that has gained considerable attention due to its versatile applications in the fields of industrial and synthetic organic chemistry. It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry. The compound you mentioned, “8-bromo-1-(3-chlorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline”, is a derivative of quinoline, with additional bromo, chlorophenyl, and phenyl substituents, as well as a fused pyrazole ring.

Molecular Structure Analysis

Quinoline has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety, with the molecular formula C9H7N. The compound “this compound” would have a similar core structure, with additional bromo, chlorophenyl, and phenyl groups, as well as a fused pyrazole ring.

Chemical Reactions Analysis

Quinoline is a multifunctional scaffold in medicinal chemistry that forms a salt with acids and undergoes electrophilic and nucleophilic substitution reactions. The specific reactions that “this compound” would undergo would depend on the specific positions of the substituents and the reaction conditions.

Future Directions

The future directions for research on “8-bromo-1-(3-chlorophenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline” would likely involve further studies on its synthesis, properties, and potential biological activities. Given the interest in quinoline derivatives in medicinal chemistry, this compound could be a promising area for future research.